Cas no 2751611-66-0 (tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate)

• Product Name: tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate
• CAS No: 2751611-66-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6047308
• PubChem ID: 165649731
• Update Time: 2025-05-21

tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate
• EN300-37098674
• 2751611-66-0

• Inchi： 1S/C11H19NO3/c1-9(2,3)15-8(14)12-11(7-13)6-10(11)4-5-10/h13H,4-7H2,1-3H3,(H,12,14)
• InChI Key： XDOUBDNRRCDYQZ-UHFFFAOYSA-N
• SMILES： OCC1(CC21CC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate

Comprehensive Overview of tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate (CAS No. 2751611-66-0)

tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate (CAS No. 2751611-66-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and functional versatility. This compound belongs to the class of carbamate-protected spiro compounds, which are increasingly explored for their potential in drug discovery, particularly in the development of small molecule therapeutics and proteolysis-targeting chimeras (PROTACs). Its molecular framework combines a spiro[2.2]pentane core with a hydroxymethyl group and a tert-butyl carbamate protecting group, making it a valuable intermediate in synthetic chemistry.

The spiro[2.2]pentane moiety in tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate is a highly strained bicyclic system, which contributes to its reactivity and potential applications in stereoselective synthesis. Researchers are particularly interested in this compound for its ability to introduce three-dimensional complexity into drug-like molecules, a feature that aligns with the growing demand for fragment-based drug design (FBDD). The hydroxymethyl group further enhances its utility by enabling derivatization through click chemistry or other coupling reactions, which are critical for bioconjugation and ligand discovery.

In the context of green chemistry and sustainable synthesis, tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate has been studied for its potential to reduce synthetic steps in complex molecule assembly. Its carbamate protection strategy is compatible with microwave-assisted synthesis and flow chemistry, two techniques that are gaining traction in industrial and academic labs. These methods align with the broader trend toward process intensification and waste minimization, addressing key concerns in modern chemical manufacturing.

Another area of interest is the compound's role in peptidomimetics and macrocyclic drug development. The rigid spiro[2.2]pentane scaffold can mimic peptide backbones, offering a strategy to improve metabolic stability and bioavailability in therapeutic candidates. This has led to its exploration in oncology and central nervous system (CNS) drug research, where conformational restriction is often desirable. Additionally, its tert-butyloxycarbonyl (Boc) group facilitates orthogonal deprotection, a feature valued in solid-phase peptide synthesis (SPPS).

From an analytical perspective, CAS No. 2751611-66-0 has been characterized using advanced techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These studies confirm its structural integrity and provide insights into its molecular conformation and intermolecular interactions. Such data are critical for quality control in pharmaceutical production and for guiding further structure-activity relationship (SAR) studies.

In summary, tert-butyl N-[1-(hydroxymethyl)spiro[2.2]pentan-1-yl]carbamate (CAS No. 2751611-66-0) represents a promising building block in medicinal chemistry and material science. Its combination of strain energy, functional group diversity, and synthetic accessibility positions it as a key player in the development of next-generation therapeutics and functional materials. As research continues, this compound is likely to feature prominently in discussions about molecular innovation and drug discovery efficiency.